Cas no 114961-03-4 (2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide)

• Product Name: 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide
• CAS No: 114961-03-4
• MF: C₁₀H₁₀Cl₃NO₂
• MW: 282.550899982452
• CID: 1092278
• PubChem ID: 72942127
• Update Time: 2025-06-09

2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide
• Acetamide, 2-chloro-N-(2,6-dichloro-4-ethoxyphenyl)-
• 114961-03-4

• Inchi： 1S/C10H10Cl3NO2/c1-2-16-6-3-7(12)10(8(13)4-6)14-9(15)5-11/h3-4H,2,5H2,1H3,(H,14,15)
• InChI Key： GYCNICLYAAKOTQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1NC(CCl)=O)Cl)OCC

Computed Properties

• Exact Mass: 280.977712g/mol
• Monoisotopic Mass: 280.977712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide

Professional Introduction to 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide (CAS No. 114961-03-4)

2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 114961-03-4, belongs to a class of molecules that exhibit promising biological activities. The structural features of this molecule, particularly its 2,6-dichloro-4-ethoxyphenyl moiety, contribute to its unique chemical and pharmacological properties, making it a subject of intense study in medicinal chemistry.

The compound's molecular structure is characterized by a chlorinated aromatic ring system connected to an acetamide functional group. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug discovery. The presence of multiple chlorine atoms enhances the electrophilicity of the molecule, facilitating various chemical reactions that are essential for synthesizing more complex derivatives.

In recent years, there has been a growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide has emerged as a key intermediate in the synthesis of several pharmacologically active compounds. Researchers have been exploring its potential in the development of drugs targeting various diseases, including inflammatory disorders and infectious diseases.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules that modulate critical biological pathways. For instance, studies have shown that derivatives of 2-chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide can interact with enzymes involved in inflammation, potentially leading to the development of new anti-inflammatory drugs. The compound's ability to inhibit or activate specific enzymatic pathways makes it a valuable tool in drug discovery efforts.

The pharmacological profile of 2-chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide has been extensively studied in vitro and in vivo. Preliminary findings indicate that this compound exhibits significant activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, its structural analogs have shown promise in preclinical studies for their ability to modulate immune responses.

The synthesis of 2-chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. The chlorination and ethoxylation steps are particularly critical, as they determine the compound's reactivity and biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the yield and purity of the final product.

In conclusion, 2-Chloro-N-(2,6-dichloro-4-ethoxyphenyl)acetamide (CAS No. 114961-03-4) is a versatile chemical entity with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.